Cas no 1996000-48-6 (ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)butanoate)

• Product Name: ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)butanoate
• CAS No: 1996000-48-6
• MF: C₁₀H₁₆ClN₃O₂
• MW: 245.705941200256
• CID: 6546821
• PubChem ID: 165495568
• Update Time: 2025-06-11

ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)butanoate
• 1996000-48-6
• EN300-1140739

• Inchi： 1S/C10H16ClN3O2/c1-4-16-10(15)9(12)7(3)14-5-8(11)6(2)13-14/h5,7,9H,4,12H2,1-3H3
• InChI Key： ZJWZZAFZTMHECN-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1)C(C)C(C(=O)OCC)N

Computed Properties

• Exact Mass: 245.0931045g/mol
• Monoisotopic Mass: 245.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)butanoate

Introduction to Ethyl 2-Amino-3-(4-Chloro-3-Methyl-1H-Pyrazol-1-yl)butanoate (CAS No. 1996000-48-6)

Ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)butanoate (CAS No. 1996000-48-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research, particularly in the areas of drug discovery and development. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and potential applications of ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)butanoate.

Chemical Structure and Properties

Ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)butanoate is a derivative of amino acids with a pyrazole ring and an ester group. The molecular formula of this compound is C₁₂H₁₇ClN₂O₂, and its molecular weight is approximately 258.73 g/mol. The presence of the pyrazole ring and the amino group imparts unique chemical properties to this compound, making it highly versatile in various chemical reactions and biological interactions.

The pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is known for its biological activity and has been widely used in the development of pharmaceuticals. The chloro substituent on the pyrazole ring enhances the lipophilicity of the molecule, which can improve its bioavailability and cellular uptake. The ester group at the butanoate moiety can be hydrolyzed under physiological conditions, potentially releasing active metabolites that contribute to the compound's biological effects.

Synthesis Methods

The synthesis of ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)butanoate has been reported using various methodologies, each with its own advantages and limitations. One common approach involves the reaction of 4-chloro-3-methylpyrazole with an appropriate amino acid derivative followed by esterification. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method that combines these steps under mild conditions, yielding high purity and yield of the target compound.

The synthesis process typically begins with the preparation of 4-chloro-3-methylpyrazole through a cyclization reaction involving ethyl acetoacetate and hydrazine hydrate in the presence of an acid catalyst. The resulting pyrazole derivative is then reacted with an amino acid ester, such as ethyl glycinate or ethyl alaninate, in the presence of a coupling reagent like EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). The final step involves esterification using ethanol and an acid catalyst to form the desired product.

Biological Activities

Ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)butanoate has demonstrated a range of biological activities that make it a promising candidate for drug development. One of its most notable properties is its ability to modulate enzyme activity. Studies have shown that this compound can inhibit specific enzymes involved in metabolic pathways, such as kinases and proteases, which are often implicated in various diseases including cancer and neurodegenerative disorders.

In addition to enzyme inhibition, ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)butanoate has been found to exhibit antioxidant properties. Free radicals and oxidative stress are major contributors to cellular damage and disease progression. This compound's ability to scavenge free radicals and reduce oxidative stress makes it a potential therapeutic agent for conditions such as cardiovascular diseases and inflammatory disorders.

Ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)butanoate also shows promise as an anti-inflammatory agent. In vitro studies have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that this compound could be developed into a treatment for chronic inflammatory conditions like rheumatoid arthritis and Crohn's disease.

Clinical Applications

The potential clinical applications of ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-y l)butanoate are diverse and promising. In cancer research, this compound has been investigated for its ability to inhibit tumor growth and metastasis. Preclinical studies have shown that it can induce apoptosis in cancer cells while sparing normal cells, making it a potential candidate for targeted cancer therapy.

In neurodegenerative diseases such as Alzheimer's disease (AD), oxidative stress and inflammation play crucial roles in disease progression. The antioxidant and anti-inflammatory properties of ethyl 2-amino -3-(4-chloro -3-methyl -1H -pyra zol -1-y l)buta noate strong > make it a promising candidate for preventing or slowing down the progression of AD. Clinical trials are currently underway to evaluate its efficacy in this context.

Beyond cancer and neurodegenerative diseases, < strong > ethyl 2-amino -3-(4-ch lor o -3-me th yl -1H -pyra zol -1-y l)b ut ano ate strong > has also shown potential in other therapeutic areas such as cardiovascular diseases, diabetes, and infectious diseases. Its ability to modulate multiple biological pathways makes it a versatile molecule with broad therapeutic applications. p > < p >< strong > Safety Profile strong > p > < p >The safety profile of strong > ethyl 2-amino -3-(4-ch lor o -3-me th yl -1H -pyra zol -1-y l)b ut ano ate strong > is an important consideration for its clinical development . Preclinical studies have demonstrated that this compound exhibits low toxicity at therapeutic doses . Animal models have shown no significant adverse effects on major organs or systems , suggesting that it may be well tolerated by patients . However , further clinical trials are necessary to fully evaluate its safety profile in humans . p > < p >In conclusion , strong > ethyl 2-amino -3-(4-ch lor o -3-me th yl -1H -pyra zol -1-y l)b ut ano ate strong > (CAS No . 1996000 -48 -6 ) is a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , efficient synthesis methods , and favorable safety profile make it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , we can expect to see more exciting developments in the near future . p > article > response >